1,3-dibromo-5-(methoxymethyl)benzene
Overview
Description
1,3-dibromo-5-(methoxymethyl)benzene is a chemical compound with the molecular formula C8H8Br2O. It has a molecular weight of 279.96 . This compound is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of 1,3-dibromo-5-(methoxymethyl)benzene consists of a benzene ring with bromine atoms attached at the 1 and 3 positions, and a methoxymethyl group (-CH2OCH3) attached at the 5 position .Physical And Chemical Properties Analysis
1,3-dibromo-5-(methoxymethyl)benzene has a predicted density of 1.739±0.06 g/cm3 and a predicted boiling point of 276.0±25.0 °C . It is a liquid at room temperature .Scientific Research Applications
Synthesis of Bromophenols
Bromophenols are compounds widely distributed in marine organisms and have various biological activities1,3-Dibromo-5-(methoxymethyl)benzene can serve as a precursor in the synthesis of bromophenols, which are studied for their potential as protein tyrosine phosphatase 1B (PTP1B) inhibitors . These inhibitors are significant in the treatment of type 2 diabetes and obesity by regulating the insulin signaling pathway.
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is classified as a flammable liquid and can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dibromo-5-(methoxymethyl)benzene involves the bromination of 1,3-dimethoxybenzene followed by the protection of one of the methoxy groups with a methoxymethyl (MOM) group. The MOM group can then be selectively deprotected followed by bromination to yield the final product.", "Starting Materials": [ "1,3-dimethoxybenzene", "Bromine", "Methanol", "Sodium hydroxide", "Methoxymethyl chloride", "Acetic acid", "Hydrogen peroxide", "Hydrobromic acid" ], "Reaction": [ "Step 1: Bromination of 1,3-dimethoxybenzene with bromine in acetic acid to yield 1,3-dibromo-5-methoxybenzene", "Step 2: Protection of one of the methoxy groups with methoxymethyl chloride in the presence of sodium hydroxide to yield 1,3-bis(methoxymethyl)-5-bromo-2-methoxybenzene", "Step 3: Selective deprotection of the MOM group using hydrogen peroxide in methanol to yield 1-bromo-3-(methoxymethyl)-5-methoxybenzene", "Step 4: Bromination of 1-bromo-3-(methoxymethyl)-5-methoxybenzene with hydrobromic acid to yield 1,3-dibromo-5-(methoxymethyl)benzene" ] } | |
CAS RN |
1646314-10-4 |
Product Name |
1,3-dibromo-5-(methoxymethyl)benzene |
Molecular Formula |
C8H8Br2O |
Molecular Weight |
280 |
Purity |
95 |
Origin of Product |
United States |
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